4-(Difluoromethyl)aniline hydrochloride
Overview
Description
4-(Difluoromethyl)aniline hydrochloride is a chemical compound with the CAS Number: 1980063-54-4 . It has a molecular weight of 179.6 . It is available in liquid form and also as a solid .
Molecular Structure Analysis
The molecular formula of this compound is C7H8ClF2N .Physical And Chemical Properties Analysis
The physical form of this compound can be either liquid or solid . The storage temperature is ambient temperature or inert atmosphere at room temperature .Scientific Research Applications
4-DMAP-HCl has been used as a reagent in organic synthesis and as a catalyst in the synthesis of pharmaceuticals. It has also been used as a fluorescent label for biological applications, such as in the study of protein folding. Additionally, 4-DMAP-HCl has been used to study the structure and dynamics of proteins, and to investigate the effects of various drugs on proteins.
Mechanism of Action
The mechanism of action of 4-DMAP-HCl is not well understood. It is believed that the difluoromethyl substituents on the aniline ring interact with the protein backbone, causing changes in the protein structure and dynamics. Additionally, the aniline ring may interact with amino acid side chains, resulting in changes in protein conformation and activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-DMAP-HCl are not clearly understood. However, it has been shown to interact with proteins, leading to changes in their structure and dynamics, as well as changes in their activity. Additionally, 4-DMAP-HCl has been used to study the effects of various drugs on proteins.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-DMAP-HCl in lab experiments is its ability to interact with proteins and modify their structure and dynamics. Additionally, it can be used to study the effects of various drugs on proteins. The main limitation of 4-DMAP-HCl is that its mechanism of action is not fully understood.
Future Directions
The following are some possible future directions for the use of 4-DMAP-HCl:
1. Further research into the mechanism of action of 4-DMAP-HCl and its effects on proteins.
2. Development of new methods for synthesizing 4-DMAP-HCl.
3. Investigation of the effects of 4-DMAP-HCl on other biological systems, such as cells and tissues.
4. Exploration of the potential therapeutic uses of 4-DMAP-HCl.
5. Investigation of the effects of 4-DMAP-HCl on the structure and dynamics of other proteins.
6. Utilization of 4-DMAP-HCl as a fluorescent label for other biological applications.
7. Development of new methods for using 4-DMAP-HCl in lab experiments.
8. Investigation of the effects of 4-DMAP-HCl on the stability of proteins.
9. Exploration of the potential applications of 4-DMAP-HCl in industry.
10. Investigation of the effects of 4-DMAP-HCl on the binding of drugs to proteins.
Synthesis Methods
4-DMAP-HCl can be synthesized by several methods. The most common method is the reaction of aniline and difluoromethyl iodide in the presence of a base, such as sodium hydroxide or potassium carbonate. This reaction produces 4-(difluoromethyl)aniline, which is then treated with hydrochloric acid to produce 4-DMAP-HCl. Other methods of synthesis include the reaction of aniline and difluoromethyl bromide or the reaction of aniline and difluoromethyl sulfate in the presence of a base.
Safety and Hazards
properties
IUPAC Name |
4-(difluoromethyl)aniline;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7F2N.ClH/c8-7(9)5-1-3-6(10)4-2-5;/h1-4,7H,10H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ONCQIBIEQYPTRG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(F)F)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8ClF2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1980063-54-4 |
Source
|
| Record name | 4-(Difluoromethyl)aniline hydrochloride, tech | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(E)-N-[(2-chlorophenyl)methyl]-N-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-2-phenylethenesulfonamide](/img/structure/B2394208.png)
![4-Nitrobenzoic acid [6-[[(4-methyl-2-pyrimidinyl)thio]methyl]-4-oxo-3-pyranyl] ester](/img/structure/B2394213.png)
![trans-3-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]cyclobutanemethanol](/img/structure/B2394216.png)
![1-benzyl-N-[3-(1H-imidazol-1-yl)propyl]-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide](/img/structure/B2394217.png)
![8-[(2-Ethylpiperidin-1-yl)methyl]-1,3-dimethyl-7-[(2-methylphenyl)methyl]purine-2,6-dione](/img/structure/B2394220.png)
![9-(3-chloro-2-methylphenyl)-3-isopentyl-1,7-dimethyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione](/img/structure/B2394221.png)
![4-imino-N-[3-(trifluoromethyl)phenyl]-3-oxa-13-azatetracyclo[7.7.1.0^{2,7}.0^{13,17}]heptadeca-1,5,7,9(17)-tetraene-5-carboxamide](/img/structure/B2394225.png)
